Cas no 88709-89-1 (Ethanedione, 3-pyridinyl[3-(trifluoromethyl)phenyl]-)

• Product Name: Ethanedione, 3-pyridinyl[3-(trifluoromethyl)phenyl]-
• CAS No: 88709-89-1
• MF: C₁₄H₈F₃NO₂
• MW: 279.214034080505
• CID: 623705
• PubChem ID: 23314643
• Update Time: 2025-04-19

Ethanedione, 3-pyridinyl[3-(trifluoromethyl)phenyl]- Chemical and Physical Properties

Names and Identifiers

• Ethanedione, 3-pyridinyl[3-(trifluoromethyl)phenyl]-
• 1-pyridin-3-yl-2-[3-(trifluoromethyl)phenyl]ethane-1,2-dione
• DKUNTLWLXCFULF-UHFFFAOYSA-N
• DTXSID00632784
• 88709-89-1
• 1-(Pyridin-3-yl)-2-[3-(trifluoromethyl)phenyl]ethane-1,2-dione
• SCHEMBL10841345

• Inchi： 1S/C14H8F3NO2/c15-14(16,17)11-5-1-3-9(7-11)12(19)13(20)10-4-2-6-18-8-10/h1-8H
• InChI Key： DKUNTLWLXCFULF-UHFFFAOYSA-N
• SMILES： FC(C1C=CC=C(C(C(C2C=NC=CC=2)=O)=O)C=1)(F)F

Computed Properties

• Exact Mass: 279.05071298g/mol
• Monoisotopic Mass: 279.05071298g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 381
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 47Ų